Cas no 1805617-56-4 (4-Amino-3-chloro-5-(trifluoromethoxy)mandelic acid)

• Product Name: 4-Amino-3-chloro-5-(trifluoromethoxy)mandelic acid
• CAS No: 1805617-56-4
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4942783
• Update Time: 2025-05-20

4-Amino-3-chloro-5-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-5-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C9H7ClF3NO4/c10-4-1-3(7(15)8(16)17)2-5(6(4)14)18-9(11,12)13/h1-2,7,15H,14H2,(H,16,17)
• InChI Key： LZAJCIZDMXUUSC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(C(=O)O)O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2
• Topological Polar Surface Area: 92.8

Additional information on 4-Amino-3-chloro-5-(trifluoromethoxy)mandelic acid

4-Amino-3-chloro-5-(trifluoromethoxy)mandelic Acid (CAS No. 1805617-56-4): A Comprehensive Overview

4-Amino-3-chloro-5-(trifluoromethoxy)mandelic acid, identified by its Chemical Abstracts Service number CAS No. 1805617-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including an amino group, a chloro substituent, and a trifluoromethoxy moiety attached to a mandelic acid backbone, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The structural configuration of 4-amino-3-chloro-5-(trifluoromethoxy)mandelic acid imparts distinct chemical and pharmacological attributes. The presence of the amino group enhances its reactivity, allowing for various chemical modifications that can be exploited in the synthesis of more complex molecules. The chloro substituent at the 3-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are crucial in medicinal chemistry. Additionally, the trifluoromethoxy group contributes to lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds with similar structural motifs. The mandelic acid core is well-known for its role in various pharmacological applications, including antimicrobial and anti-inflammatory agents. The introduction of fluorine atoms, as seen in the trifluoromethoxy group, has been widely recognized for its ability to enhance binding affinity and metabolic resistance. This combination of features makes 4-amino-3-chloro-5-(trifluoromethoxy)mandelic acid a compelling subject for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in the development of novel therapeutics. For instance, fluorine-containing molecules have been shown to improve pharmacokinetic properties such as bioavailability and half-life. The specific arrangement of atoms in 4-amino-3-chloro-5-(trifluoromethoxy)mandelic acid suggests that it may exhibit enhanced stability against enzymatic degradation, a key factor in ensuring prolonged therapeutic efficacy. This has prompted researchers to explore its potential as a lead compound for the development of new drugs targeting various diseases.

The synthesis of 4-amino-3-chloro-5-(trifluoromethoxy)mandelic acid involves multi-step organic reactions that require precise control over reaction conditions. The incorporation of the amino and chloro groups necessitates careful selection of reagents and catalysts to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The pharmacological profile of 4-amino-3-chloro-5-(trifluoromethoxy)mandelic acid has been the focus of several preclinical studies. Initial findings suggest that this compound exhibits moderate activity against certain bacterial strains, potentially making it useful in combating resistant infections. Furthermore, its structural similarity to known antimicrobial agents suggests that it may act through similar mechanisms of action. However, further research is needed to fully elucidate its mode of action and to identify any potential off-target effects.

The impact of fluorine substitution on biological activity has been well-documented in the literature. In particular, trifluoromethoxy groups have been shown to enhance binding interactions with biological targets due to their ability to increase lipophilicity and electronic properties. This has led to their widespread use in drug design, particularly in the development of protease inhibitors and kinase inhibitors. The presence of this moiety in 4-amino-3-chloro-5-(trifluoromethoxy)mandelic acid suggests that it may exhibit similar binding characteristics, making it a promising candidate for further pharmacological exploration.

In conclusion, 4-amino-3-chloro-5-(trifluoromethoxy)mandelic acid (CAS No. 1805617-56-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups offers opportunities for diverse chemical modifications and biological applications. While current research is still in its early stages, preliminary findings are encouraging and warrant further investigation into its therapeutic properties. As our understanding of fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.